1-(1-azocanyl)-3-(4-{[benzyl(methyl)amino]methyl}-2-methoxyphenoxy)-2-propanol

• IUPAC Name: 1-(azocan-1-yl)-3-[4-[[benzyl(methyl)amino]methyl]-2-methoxyphenoxy]propan-2-ol
• InChI: InChI=1S/C26H38N2O3/c1-27(18-22-11-7-6-8-12-22)19-23-13-14-25(26(17-23)30-2)31-21-24(29)20-28-15-9-4-3-5-10-16-28/h6-8,11-14,17,24,29H,3-5,9-10,15-16,18-21H2,1-2H3
• InChI Key: OEBJTPQEBVEBPR-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)CC2=CC(=C(C=C2)OCC(CN3CCCCCCC3)O)OC
• Molecular Formula: C26H38N2O3
• Molecular Weight: 426.6 g/mol

Description

1-(1-azocanyl)-3-(4-{[benzyl(methyl)amino]methyl}-2-methoxyphenoxy)-2-propanol is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. In

Mechanism of Action

The mechanism of action of 1-(1-azocanyl)-3-(4-{[benzyl(methyl)amino]methyl}-2-methoxyphenoxy)-2-propanol is not yet fully understood. However, studies suggest that it may act as a modulator of various signaling pathways, including the MAPK/ERK pathway and the PI3K/Akt pathway.
Biochemical and Physiological Effects:
Studies have shown that 1-(1-azocanyl)-3-(4-{[benzyl(methyl)amino]methyl}-2-methoxyphenoxy)-2-propanol can induce cell death in cancer cells and inhibit cell proliferation. It has also been shown to have anti-inflammatory and antioxidant properties, which may make it a potential therapeutic agent for cardiovascular diseases and neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1-azocanyl)-3-(4-{[benzyl(methyl)amino]methyl}-2-methoxyphenoxy)-2-propanol in lab experiments is its potential therapeutic applications in various fields of research. However, a limitation is that the compound is not yet fully understood, and more research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for research on 1-(1-azocanyl)-3-(4-{[benzyl(methyl)amino]methyl}-2-methoxyphenoxy)-2-propanol. Some of these include:
1. Further studies on the mechanism of action to better understand its potential therapeutic applications.
2. Investigation of its safety and efficacy in clinical trials.
3. Development of more efficient synthesis methods to improve yield and reduce cost.
4. Exploration of its potential applications in other fields of research, such as immunology and infectious diseases.
Conclusion:
In conclusion, 1-(1-azocanyl)-3-(4-{[benzyl(methyl)amino]methyl}-2-methoxyphenoxy)-2-propanol is a chemical compound with potential therapeutic applications in various fields of research. While more research is needed to fully understand its mechanism of action and ensure its safety and efficacy, it holds promise as a potential therapeutic agent.

Synthesis Methods

The synthesis of 1-(1-azocanyl)-3-(4-{[benzyl(methyl)amino]methyl}-2-methoxyphenoxy)-2-propanol involves the reaction of 2-methoxyphenol with benzyl(methyl)amine, followed by the addition of 1-(chloromethyl)azocane and 2-propanol. The reaction is carried out under specific conditions, and the compound is purified using chromatography techniques.

Scientific Research Applications

1-(1-azocanyl)-3-(4-{[benzyl(methyl)amino]methyl}-2-methoxyphenoxy)-2-propanol has been studied for its potential therapeutic applications in various fields of research. Some of the areas of interest include cancer research, cardiovascular diseases, and neurological disorders.